Cas no 2171598-77-7 (2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2171598-77-7
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 6104699
• PubChem ID: 165582405
• Update Time: 2025-10-25

2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• 2-[N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid
• EN300-1529955
• 2171598-77-7

• Inchi： 1S/C30H32N2O5/c1-30(2,3)27(28(35)32(18-26(33)34)17-20-11-5-4-6-12-20)31-29(36)37-19-25-23-15-9-7-13-21(23)22-14-8-10-16-24(22)25/h4-16,25,27H,17-19H2,1-3H3,(H,31,36)(H,33,34)
• InChI Key： LTEVENHLNFWBSB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC1C=CC=CC=1)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

2-N-Benzyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic Acid

The compound CAS No 2171598-77-7, also known as 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid, is a highly specialized chemical entity with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound has garnered attention due to its unique structural features and promising potential in various research domains.

Structural Overview

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a benzyl group attached to the nitrogen atom suggests potential for bioavailability and stability in biological systems. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, adds another layer of complexity and functionality. The 3,3-dimethylbutanamidoacetic acid moiety further enhances the compound's versatility, making it suitable for a wide range of chemical transformations.

Applications in Medicinal Chemistry

In recent years, this compound has been extensively studied for its role in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic properties. For instance, studies have demonstrated its utility in the synthesis of peptide-based drugs targeting various diseases, including cancer and infectious diseases. The Fmoc group's ability to protect amino groups during peptide synthesis has been particularly valuable in this context.

Recent Research Findings

Recent advancements in synthetic methodologies have further expanded the scope of this compound's applications. A study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of novel anticancer agents. The compound's ability to undergo selective chemical modifications has enabled researchers to design molecules with enhanced pharmacokinetic profiles and improved efficacy.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group with the amino acid derivative and subsequent functionalization to introduce the benzyl group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity.

Role in Materials Science

Beyond its applications in medicinal chemistry, this compound has also found relevance in materials science. Its unique structural features make it a candidate for use in polymer chemistry and nanotechnology. Researchers are exploring its potential as a precursor for constructing advanced materials with tailored properties, such as biodegradable polymers or stimuli-responsive materials.

Future Prospects

Looking ahead, the continued exploration of this compound's properties is expected to unlock new opportunities across diverse scientific disciplines. Its role as a versatile building block in organic synthesis positions it as a valuable tool for addressing challenges in drug discovery, materials development, and beyond.